4-(Chloromethyl)-2,5-dimethyl-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2,5-dimethyl-1,3-oxazole, also known as CDMO, is a heterocyclic organic compound that has been widely used in scientific research applications. CDMO is a versatile building block that can be used for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials.
Scientific Research Applications
Synthesis of Extended Oxazoles
The chloromethyl analogue of 2-(halomethyl)-4,5-diphenyloxazoles serves as a reactive scaffold for synthetic elaboration, leading to various alkylamino-, alkylthio-, and alkoxy-substituted oxazoles. This indicates its utility in constructing diverse oxazole derivatives with potential applications in chemical synthesis and drug development (Patil & Luzzio, 2016).
Regioselective Halogenation
A method for the synthesis of 2-aryl-4-chloromethyl-5-methyl-1,3-oxazoles demonstrates high regioselectivity, providing a pathway to access halogenated oxazoles, which are valuable intermediates in organic synthesis and medicinal chemistry (Yamane, Mitsudera, & Shundoh, 2004).
Computational and Theoretical Studies
DFT Study on Isoxazole Derivatives
A detailed computational analysis using density functional theory (DFT) was performed on 3,5-dimethylisoxazole and its chloromethyl derivative. This study provides insights into the electronic structure, reactivity, and vibrational spectra of these compounds, highlighting their potential applications in materials science and molecular electronics (Kavitha & Velraj, 2016).
Photochemistry and Photoisomerization
Capture of Nitrile Ylide Intermediate
The photochemistry of 3,5-dimethylisoxazole under UV irradiation was studied, leading to the identification of a nitrile ylide intermediate during the photoisomerization to 2,5-dimethyloxazole. This research sheds light on the mechanism of isoxazole-oxazole photoisomerization, contributing to the understanding of photochemical reactions in organic chemistry (Nunes, Reva, & Fausto, 2013).
properties
IUPAC Name |
4-(chloromethyl)-2,5-dimethyl-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNO/c1-4-6(3-7)8-5(2)9-4/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDYVFBKYKYWTRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428718 |
Source
|
| Record name | 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
777823-76-4 |
Source
|
| Record name | 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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